Cas no 1178202-34-0 (3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid)

• Product Name: 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid
• CAS No: 1178202-34-0
• MF: C₁₁H₁₀O₂S₂
• MW: 238.325900554657
• MDL: MFCD12779516
• CID: 4575321
• PubChem ID: 54595359
• Update Time: 2025-10-15

3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 3-[(methylthio)methyl]-
• 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD12779516
• Inchi： 1S/C11H10O2S2/c1-14-6-8-7-4-2-3-5-9(7)15-10(8)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： CSLIMGSNLSQIFR-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(CSC)=C(C(O)=O)S2

3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid

3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 1178202-34-0): A Comprehensive Overview

3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid, also known by its CAS registry number 1178202-34-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the methylsulfanyl group and the carboxylic acid functional group introduces unique chemical properties, making it a versatile molecule for various applications.

The molecular structure of 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid consists of a benzothiophene core with a methylsulfanyl substituent at position 3 and a carboxylic acid group at position 2. This arrangement imparts both electron-donating and electron-withdrawing effects, which influence the compound's reactivity, stability, and solubility. Recent studies have highlighted the importance of such structural features in modulating the electronic properties of benzothiophenes, making them promising candidates for use in organic electronics and drug delivery systems.

From a synthetic perspective, the preparation of 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high yields and purity. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also opened new avenues for functionalizing benzothiophene derivatives with diverse substituents.

The physical properties of 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid are critical for its application in different fields. For instance, its melting point, boiling point, and solubility in various solvents have been extensively studied to determine its suitability for use in pharmaceutical formulations or as a precursor in material synthesis. Recent experimental data indicate that this compound exhibits moderate solubility in polar solvents such as water and ethanol, while it is relatively insoluble in non-polar solvents like hexane or dichloromethane.

In terms of biological activity, 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid has shown potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated that this compound can reduce inflammation in animal models without causing significant toxicity to healthy cells. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory diseases such as arthritis or cardiovascular disorders.

The application of 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid extends beyond pharmacology into materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability. Such applications highlight the versatility of benzothiophene derivatives in modern material design.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid is crucial for ensuring sustainable practices in its production and use. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in breaking down its complex structure into simpler compounds like carbon dioxide and water.

In conclusion, 3-(Methylsulfanyl)methyl-1-benzothiophene-2-carboxylic Acid (CAS No. 1178202-34-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation.